Cas no 209960-41-8 (1H-Pyrazole-5-carboxylic acid, 3-methyl-1-(2-pyridinyl)-, ethyl ester)

• Product Name: 1H-Pyrazole-5-carboxylic acid, 3-methyl-1-(2-pyridinyl)-, ethyl ester
• CAS No: 209960-41-8
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 3905047
• PubChem ID: 18549396
• Update Time: 2025-04-22

1H-Pyrazole-5-carboxylic acid, 3-methyl-1-(2-pyridinyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylic acid, 3-methyl-1-(2-pyridinyl)-, ethyl ester
• SCHEMBL3829566
• DB-157594
• 209960-41-8
• Ethyl 3-methyl-1-(pyridin-2-yl)-1H-pyrazole-5-carboxylate

• Inchi： 1S/C12H13N3O2/c1-3-17-12(16)10-8-9(2)14-15(10)11-6-4-5-7-13-11/h4-8H,3H2,1-2H3
• InChI Key： NJEPALSQSXHSLG-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CC=C2)C(C(OCC)=O)=CC(C)=N1

Computed Properties

• Exact Mass: 231.100776666Da
• Monoisotopic Mass: 231.100776666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57Ų